Cas no 2169863-32-3 (ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate
• CAS No: 2169863-32-3
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 5985079
• PubChem ID: 165529172
• Update Time: 2025-11-01

ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate
• EN300-1460330
• 2169863-32-3

• Inchi： 1S/C12H12F2O2/c1-3-16-12(15)6-8(2)9-4-5-10(13)11(14)7-9/h4-7H,3H2,1-2H3/b8-6-
• InChI Key： DNFFHUDCLZVBPY-VURMDHGXSA-N
• SMILES： FC1=C(C=CC(=C1)/C(=C\C(=O)OCC)/C)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate

Ethyl (2Z)-3-(3,4-Difluorophenyl)but-2-enoate (CAS No. 2169863-32-3): A Comprehensive Overview

Ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate (CAS No. 2169863-32-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a difluorophenyl group and an ethyl ester moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate is defined by its double bond configuration and the presence of fluorine atoms. The Z configuration of the double bond is crucial for its reactivity and biological activity. The difluorophenyl group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The ethyl ester moiety, on the other hand, provides solubility and stability, making it an ideal candidate for further chemical modifications.

Recent research studies have explored the potential of ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate in various applications. One notable area of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The difluorophenyl group has been shown to enhance the potency and selectivity of certain drugs, particularly those targeting G protein-coupled receptors (GPCRs) and other important biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate exhibited enhanced binding affinity to specific GPCRs, suggesting their potential as lead compounds for drug development.

In addition to its pharmaceutical applications, ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate has also been investigated for its material science properties. The presence of fluorine atoms can significantly alter the physical and chemical properties of materials, making them suitable for various advanced applications. For example, a recent study in the Journal of Materials Chemistry reported that compounds derived from ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate exhibited improved thermal stability and mechanical strength, making them promising candidates for use in high-performance polymers and coatings.

The synthesis of ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate typically involves a multi-step process that includes the formation of the difluorophenyl group and the introduction of the ethyl ester moiety. One common synthetic route involves the condensation of 3,4-difluorobenzaldehyde with an appropriate enolate or enamine followed by esterification. The Z configuration can be achieved through careful control of reaction conditions or by using chiral catalysts to ensure stereochemical purity. Recent advancements in catalytic methods have made it possible to synthesize this compound with high yields and excellent stereoselectivity.

The analytical characterization of ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate is essential for ensuring its purity and identity. Common techniques used for this purpose include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy is particularly useful for confirming the structure and stereochemistry of the compound, while MS provides information about its molecular weight and fragmentation patterns. IR spectroscopy can be used to identify key functional groups such as the carbonyl and ester moieties.

In terms of safety and handling, ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound using appropriate personal protective equipment (PPE), such as gloves and safety goggles, to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The market potential for ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate is significant due to its diverse applications in pharmaceuticals and materials science. As research continues to uncover new uses for this compound, it is likely that demand will increase in both academic and industrial settings. Companies involved in drug discovery and development are particularly interested in exploring its potential as a lead compound for novel therapeutics.

In conclusion, ethyl (2Z)-3-(3,4-difluorophenyl)but-2-enoate (CAS No. 2169863-32-3) is a versatile organic compound with promising applications in various fields. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules and advanced materials. Ongoing research efforts are expected to further expand its utility and commercial value in the coming years.